Cas no 18062-97-0 (2,6-DIFLUORO-PHENOXYACETONITRILE)

• Product Name: 2,6-DIFLUORO-PHENOXYACETONITRILE
• CAS No: 18062-97-0
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD09475445
• CID: 3157432
• PubChem ID: 26597023
• Update Time: 2025-04-23

2,6-DIFLUORO-PHENOXYACETONITRILE Chemical and Physical Properties

Names and Identifiers

• 2,6-DIFLUORO-PHENOXYACETONITRILE
• 2-(2,6-Difluoro-phenoxy)acetonitrile
• 2-(2,6-difluorophenoxy)acetonitrile
• AKOS006241444
• SCHEMBL24096257
• 18062-97-0

• MDL： MFCD09475445
• Inchi： 1S/C8H5F2NO/c9-6-2-1-3-7(10)8(6)12-5-4-11/h1-3H,5H2
• InChI Key： NHIZAYZZXMIFLW-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1OCC#N)F

Computed Properties

• Exact Mass: 169.03392011Da
• Monoisotopic Mass: 169.03392011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33Ų

Additional information on 2,6-DIFLUORO-PHENOXYACETONITRILE

Introduction to 2,6-DIFLUORO-PHENOXYACETONITRILE (CAS No. 18062-97-0)

2,6-DIFLUORO-PHENOXYACETONITRILE, identified by its Chemical Abstracts Service (CAS) number 18062-97-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroalkenes and exhibits a unique structural framework characterized by two fluorine atoms substituting positions 2 and 6 on the phenyl ring, coupled with a phenoxyacetonitrile moiety. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, making it a valuable intermediate in synthetic chemistry.

The< strong>2,6-DIFLUORO-PHENOXYACETONITRILE molecule has been extensively studied for its potential applications in drug discovery and development. Its structural features make it a versatile building block for designing novel bioactive molecules. The phenoxyacetonitrile group is particularly noteworthy, as it serves as a key pharmacophore in various therapeutic agents. Researchers have leveraged this compound to synthesize inhibitors targeting enzymes involved in metabolic pathways, such as kinases and proteases.

In recent years, the< strong>2,6-DIFLUORO-PHENOXYACETONITRILE has been explored in the development of small-molecule drugs with enhanced pharmacokinetic properties. The fluorine atoms contribute to improved binding affinity and selectivity by modulating electronic and steric interactions with biological targets. For instance, studies have demonstrated its utility in creating selective inhibitors for cancer-related proteins, where fluorinated derivatives exhibit superior efficacy compared to their non-fluorinated counterparts.

The agrochemical industry has also benefited from the< strong>2,6-DIFLUORO-PHENOXYACETONITRILE. Its derivatives have been investigated as potent herbicides and fungicides due to their ability to interfere with essential plant enzymes. The fluorine substitution pattern enhances the compound's resistance to degradation under environmental conditions, ensuring prolonged activity in crop protection applications. This has opened new avenues for developing sustainable agricultural solutions.

Synthetic methodologies for< strong>2,6-DIFLUORO-PHENOXYACETONITRILE have seen considerable advancements, particularly in transition-metal-catalyzed reactions. Palladium and copper complexes have been employed to facilitate cross-coupling reactions, enabling efficient construction of complex molecular architectures. These synthetic strategies have not only improved the accessibility of< strong>2,6-DIFLUORO-PHENOXYACETONITRILE but also paved the way for exploring its analogs with tailored biological activities.

The pharmacological profile of< strong>2,6-DIFLUORO-PHENOXYACETONITRILE has been further elucidated through computational studies and experimental validations. Molecular modeling techniques have helped predict binding modes and interaction energies with target proteins, aiding in rational drug design. Additionally, high-throughput screening campaigns have identified novel derivatives with enhanced therapeutic potential. These efforts are contributing to the development of next-generation therapeutics for neurological disorders, infectious diseases, and inflammatory conditions.

The environmental impact of< strong>2,6-DIFLUORO-PHENOXYACETONITRILE and its derivatives is another critical consideration in modern chemical research. Efforts are underway to optimize synthetic routes for higher atom economy and reduced waste generation. Green chemistry principles are being integrated into its production processes to minimize ecological footprints while maintaining high yields and purity standards.

In conclusion,< strong>2,6-DIFLUORO-PHENOXYACETONITRILE (CAS No. 18062-97-0) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it a cornerstone in medicinal chemistry innovation. As research continues to uncover new therapeutic possibilities and sustainable synthetic methods, this compound is poised to play an increasingly pivotal role in addressing global health challenges.